Cas no 2137087-69-3 (1H-1,2,3-Triazole-4-methanol, 1-(4S)-4-isoxazolidinyl-5-methyl-)

• Product Name: 1H-1,2,3-Triazole-4-methanol, 1-(4S)-4-isoxazolidinyl-5-methyl-
• CAS No: 2137087-69-3
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 5277511
• PubChem ID: 165444814
• Update Time: 2025-07-16

1H-1,2,3-Triazole-4-methanol, 1-(4S)-4-isoxazolidinyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanol, 1-(4S)-4-isoxazolidinyl-5-methyl-
• 2137087-69-3
• {5-methyl-1-[(4S)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}methanol
• EN300-696287

• Inchi： 1S/C7H12N4O2/c1-5-7(3-12)9-10-11(5)6-2-8-13-4-6/h6,8,12H,2-4H2,1H3/t6-/m0/s1
• InChI Key： OUYVPXOQMRLLDN-LURJTMIESA-N
• SMILES： O1C[C@H](CN1)N1C(C)=C(CO)N=N1

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 390.4±52.0 °C(Predicted)
• pka: 13.01±0.10(Predicted)

Additional information on 1H-1,2,3-Triazole-4-methanol, 1-(4S)-4-isoxazolidinyl-5-methyl-

Comprehensive Overview of 1H-1,2,3-Triazole-4-methanol, 1-(4S)-4-isoxazolidinyl-5-methyl- (CAS No. 2137087-69-3)

The compound 1H-1,2,3-Triazole-4-methanol, 1-(4S)-4-isoxazolidinyl-5-methyl- (CAS No. 2137087-69-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,3-triazole core and isoxazolidine moiety, make it a valuable scaffold for drug discovery and material science applications. This article delves into its properties, synthesis, and potential uses, while addressing trending topics such as green chemistry, click chemistry, and AI-driven molecular design.

One of the most intriguing aspects of 1H-1,2,3-Triazole-4-methanol, 1-(4S)-4-isoxazolidinyl-5-methyl- is its role in click chemistry reactions. The 1,2,3-triazole ring, formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), is known for its stability and bioorthogonality, making it a cornerstone in bioconjugation and drug delivery systems. Researchers are increasingly exploring its applications in targeted drug delivery and proteolysis-targeting chimeras (PROTACs), which are hot topics in modern therapeutics.

From a synthetic perspective, the isoxazolidinyl group in this compound offers stereochemical diversity, which is critical for enantioselective catalysis and chiral drug development. Recent advancements in asymmetric synthesis and flow chemistry have streamlined the production of such complex molecules, aligning with the industry's shift toward sustainable manufacturing. This aligns with the growing demand for eco-friendly solvents and catalyst recycling, which are frequently searched terms in academic and industrial databases.

The potential applications of 1H-1,2,3-Triazole-4-methanol, 1-(4S)-4-isoxazolidinyl-5-methyl- extend beyond pharmaceuticals. Its structural motifs are being investigated for use in agrochemicals, particularly in the development of novel pesticides and herbicides with reduced environmental impact. Given the global focus on food security and sustainable agriculture, this compound's role in creating safer crop protection agents is a subject of active research.

In the realm of computational chemistry, 1H-1,2,3-Triazole-4-methanol, 1-(4S)-4-isoxazolidinyl-5-methyl- has been a subject of interest for molecular docking and quantum mechanical calculations. With the rise of AI-powered drug discovery, tools like AlphaFold and generative adversarial networks (GANs) are being employed to predict its interactions with biological targets. This intersection of cheminformatics and machine learning is a trending topic in scientific literature and online searches.

Quality control and analytical characterization of 1H-1,2,3-Triazole-4-methanol, 1-(4S)-4-isoxazolidinyl-5-methyl- are also critical. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to ensure purity and structural integrity. The compound's stability under various conditions is a frequent query among researchers, particularly those working on formulation development and accelerated stability testing.

In summary, 1H-1,2,3-Triazole-4-methanol, 1-(4S)-4-isoxazolidinyl-5-methyl- (CAS No. 2137087-69-3) represents a versatile and scientifically significant molecule with broad applicability. Its relevance to cutting-edge fields like click chemistry, AI-driven drug design, and sustainable agriculture ensures its continued prominence in research and development. As the scientific community prioritizes green synthesis and precision medicine, this compound is poised to play a pivotal role in future innovations.